Cas no 460726-70-9 (6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 460726-70-9
• MF: C₁₀H₁₀N₄OS
• MW: 234.277599811554
• CID: 6274690
• Update Time: 2025-06-07

6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• 6-methyl-3-(pyridin-3-ylmethylsulfanyl)-2H-1,2,4-triazin-5-one

• Inchi： 1S/C10H10N4OS/c1-7-9(15)12-10(14-13-7)16-6-8-3-2-4-11-5-8/h2-5H,6H2,1H3,(H,12,14,15)
• InChI Key： JBZVMNRJELLNTD-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N=C(SCC2=CC=CN=C2)N1

Additional information on 6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

6-Methyl-3-{(Pyridin-3-Yl)Methylsulfanyl}-4,5-Dihydro-1,2,4-Triazin-5-One: A Comprehensive Overview

The compound with CAS No. 460726-70-9, known as 6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazines, which are heterocyclic compounds with a six-membered ring containing three nitrogen atoms. The presence of a pyridine ring and a methylsulfanyl group introduces unique electronic and steric properties to the molecule, making it a valuable subject for both fundamental and applied research.

Recent studies have highlighted the potential of 6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one in various applications. For instance, researchers have explored its role as a building block in medicinal chemistry due to its ability to participate in diverse chemical reactions. The molecule's structure allows for easy functionalization at multiple positions on the triazine ring, enabling the synthesis of derivatives with enhanced bioactivity. This property has been leveraged in the development of novel drug candidates targeting various therapeutic areas.

The synthesis of 6-methyl-3-{(pyridin-3-yl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the triazine ring through condensation reactions and the subsequent introduction of the pyridine and methylsulfanyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production feasible.

From a pharmacological perspective, 6-methyl-(pyridin-3-Yl)methylsulfanyl-triazinone has shown promising activity in vitro against several disease models. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as arthritis or neurodegenerative diseases. Furthermore, its selectivity towards certain targets makes it an attractive candidate for drug design.

One of the most intriguing aspects of CAS No. 460726709 is its potential in materials science. The molecule's aromaticity and heterocyclic nature make it suitable for applications in organic electronics. Researchers have investigated its use as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Preliminary results indicate that it exhibits favorable electronic properties, such as high electron mobility and stability under ambient conditions.

In conclusion, 6-methyl-(pyridin-Yl)-methylsulfanyl-triazinone (CAS No. 460726709) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables it to serve as both a building block for complex molecules and a functional material in advanced technologies. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.